Cas no 159670-56-1 (5-Methyl-4-phenylthiazole-2-carbaldehyde)

• Product Name: 5-Methyl-4-phenylthiazole-2-carbaldehyde
• CAS No: 159670-56-1
• MF: C₁₁H₉NOS
• MW: 203.260261297226
• CID: 823625
• PubChem ID: 53415083
• Update Time: 2025-05-19

5-Methyl-4-phenylthiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-4-phenylthiazole-2-carbaldehyde
• 5-methyl-4-phenyl-1,3-thiazole-2-carbaldehyde
• 5-Methyl-4-phenyl-thiazole-2-carbaldehyde
• 2-Thiazolecarboxaldehyde, 5-methyl-4-phenyl-
• DTXSID90696951
• CS-0447500
• DB-014596
• 159670-56-1
• AKOS012227063

• MDL： MFCD17251085
• Inchi： 1S/C11H9NOS/c1-8-11(12-10(7-13)14-8)9-5-3-2-4-6-9/h2-7H,1H3
• InChI Key： GGXYROGRTNFMKZ-UHFFFAOYSA-N
• SMILES： S1C(C=O)=NC(=C1C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 203.04048508g/mol
• Monoisotopic Mass: 203.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.2Ų

Additional information on 5-Methyl-4-phenylthiazole-2-carbaldehyde

5-Methyl-4-phenylthiazole-2-carbaldehyde: A Comprehensive Overview

5-Methyl-4-phenylthiazole-2-carbaldehyde, also known by its CAS number 159670-56-1, is a versatile organic compound with significant applications in various fields of chemistry. This compound belongs to the class of thiazole derivatives, which are widely studied due to their unique chemical properties and potential uses in drug design, material science, and analytical chemistry. The structure of 5-Methyl-4-phenylthiazole-2-carbaldehyde consists of a thiazole ring substituted with a methyl group at position 5, a phenyl group at position 4, and an aldehyde group at position 2. This combination of functional groups makes it a valuable molecule for both academic research and industrial applications.

The synthesis of 5-Methyl-4-phenylthiazole-2-carbaldehyde typically involves multi-step organic reactions, often starting from readily available precursors such as thioamides or thioureas. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. Such innovations highlight the importance of optimizing synthetic pathways for 5-Methyl-4-phenylthiazole-2-carbaldehyde to meet the growing demand in various industries.

In terms of chemical properties, 5-Methyl-4-phenylthiazole-2-carbaldehyde exhibits interesting reactivity due to the presence of electron-withdrawing and electron-donating groups on the thiazole ring. The aldehyde group at position 2 is particularly reactive, making it a prime candidate for participation in condensation reactions. These reactions are pivotal in the construction of complex molecular architectures, such as those found in pharmaceuticals and agrochemicals. Recent studies have demonstrated that 5-Methyl-4-phenylthiazole derivatives can serve as effective building blocks for the development of new drug candidates targeting various diseases, including cancer and inflammatory disorders.

The applications of 5-Methyl-4-phenylthiazole derivatives extend beyond drug discovery. In material science, these compounds have shown promise as precursors for the synthesis of advanced materials, such as conductive polymers and metalloorganic frameworks (MOFs). The ability to tune the electronic properties of these materials by modifying the substituents on the thiazole ring opens up new possibilities for their use in electronic devices and energy storage systems. Furthermore, recent research has highlighted the potential of 5-Methyl-thiazole derivatives as sensors for detecting environmental pollutants, leveraging their sensitivity to specific chemical stimuli.

In addition to its chemical versatility, 5-Methyl-thiazole derivatives have gained attention in analytical chemistry due to their role as chiral selectors in enantioselective separations. The unique stereochemical environment created by the thiazole ring allows for efficient discrimination between enantiomers, making these compounds valuable tools in the analysis of chiral drugs and natural products. This application underscores the importance of understanding the stereochemical properties of 5-Methyl-thiazole derivatives, particularly in the context of pharmaceutical development.

The study of CAS No 159670-56-1, or 5-Methyl-thiazole derivatives, has also contributed significantly to our understanding of sulfur-containing heterocycles. These compounds are known for their stability under harsh conditions and their ability to participate in a wide range of chemical transformations. Recent investigations into their photochemical properties have revealed potential applications in photocatalysis and light-responsive materials. Such findings emphasize the need for continued research into the fundamental chemistry of these compounds to unlock their full potential.

In conclusion, CAS No 159670-56-1 (5-Methyl-thiazole derivative) stands out as a multifaceted compound with diverse applications across various scientific disciplines. From drug discovery to material science and analytical chemistry, this compound continues to be a subject of intense research interest. As new insights into its properties emerge, it is likely that CAS No 159670 derivative applications will expand further, contributing to advancements in both academic and industrial settings.